Cas no 66737-86-8 (5,7-bis(1,1-dimethylethyl)-3-phenyl-(3H)-benzofuran-2-one)

5,7-bis(1,1-dimethylethyl)-3-phenyl-(3H)-benzofuran-2-one structure
66737-86-8 structure
Product Name:5,7-bis(1,1-dimethylethyl)-3-phenyl-(3H)-benzofuran-2-one
CAS No:66737-86-8
MF:C22H26O2
MW:322.440646648407
CID:964534
PubChem ID:6455356
Update Time:2025-04-19

5,7-bis(1,1-dimethylethyl)-3-phenyl-(3H)-benzofuran-2-one Chemical and Physical Properties

Names and Identifiers

    • 5,7-bis(1,1-dimethylethyl)-3-phenyl-(3H)-benzofuran-2-one
    • 5,7-ditert-butyl-3-phenyl-3H-1-benzofuran-2-one
    • SCHEMBL466160
    • NS00125800
    • 5,7-di-tert-butyl-3-phenylbenzofuran-2(3H)-one
    • 5,7-di-tert-butyl-3-phenyl-3H-benzofuran-2-one
    • 66737-86-8
    • UTPKNSJKAVUAOA-UHFFFAOYSA-N
    • 5,7-di-t-butyl 3-phenyl-3H-benzofuran-2-one
    • A901832
    • 5,7-Di-tert-butyl-3-phenyl-1-benzofuran-2(3H)-one
    • DTXSID70985315
    • EINECS 266-468-5
    • Inchi: 1S/C22H26O2/c1-21(2,3)15-12-16-18(14-10-8-7-9-11-14)20(23)24-19(16)17(13-15)22(4,5)6/h7-13,18H,1-6H3
    • InChI Key: UTPKNSJKAVUAOA-UHFFFAOYSA-N
    • SMILES: O1C(C(C2C=CC=CC=2)C2=CC(=CC(=C12)C(C)(C)C)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 322.19328
  • Monoisotopic Mass: 322.19328
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 6.4

Experimental Properties

  • Density: 1.061
  • Boiling Point: 369.8°C at 760 mmHg
  • Flash Point: 154.9°C
  • Refractive Index: 1.55
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